Cas no 2163290-89-7 (4-(2-methylcyclopropyl)butan-2-ol)

• Product Name: 4-(2-methylcyclopropyl)butan-2-ol
• CAS No: 2163290-89-7
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 5974006
• PubChem ID: 165882285
• Update Time: 2025-06-14

4-(2-methylcyclopropyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylcyclopropyl)butan-2-ol
• 2163290-89-7
• EN300-1854519

• Inchi： 1S/C8H16O/c1-6-5-8(6)4-3-7(2)9/h6-9H,3-5H2,1-2H3
• InChI Key： SLVORXRDKZGNDN-UHFFFAOYSA-N
• SMILES： OC(C)CCC1CC1C

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(2-methylcyclopropyl)butan-2-ol

Comprehensive Analysis of 4-(2-methylcyclopropyl)butan-2-ol (CAS No. 2163290-89-7): Properties, Applications, and Industry Trends

The chemical compound 4-(2-methylcyclopropyl)butan-2-ol (CAS No. 2163290-89-7) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a derivative of butanol with a methylcyclopropyl substituent, this molecule exhibits distinct reactivity patterns, making it valuable in organic synthesis, fragrance formulation, and pharmaceutical intermediates. Researchers and industry professionals frequently search for terms like "4-(2-methylcyclopropyl)butan-2-ol synthesis," "CAS 2163290-89-7 applications," and "methylcyclopropyl alcohol derivatives," reflecting growing interest in its potential.

From a molecular perspective, 4-(2-methylcyclopropyl)butan-2-ol features a cyclopropane ring fused with a butanol backbone, contributing to its steric constraints and electronic effects. This configuration influences its boiling point (estimated 180-190°C) and solubility profile, which shows moderate polarity in organic solvents. Recent studies highlight its role as a chiral building block, particularly in asymmetric catalysis—a trending topic in green chemistry. The demand for "sustainable chiral synthons" and "low-toxicity alcohol modifiers" aligns with this compound's eco-friendly potential.

In the fragrance industry, the compound's woody-herbaceous odor profile has sparked innovation in premium perfumery. Market analytics reveal increased searches for "long-lasting fragrance alcohols" and "cyclopropyl-based aroma chemicals," where 4-(2-methylcyclopropyl)butan-2-ol offers stability against oxidation. Its slow evaporation rate makes it ideal for luxury scent fixatives, addressing consumer demand for extended-wear perfumes—a hot topic in cosmetic chemistry forums.

Pharmaceutical researchers are exploring CAS 2163290-89-7 as a precursor for bioactive molecules. Its sterically hindered hydroxyl group enables selective derivatization, crucial for drug candidates targeting neurological pathways. Online queries like "neuroprotective alcohol intermediates" and "cyclopropyl drug design" correlate with published work on its use in GABA receptor modulators. This intersects with the booming market for CNS therapeutics, projected to grow at 6.8% CAGR through 2030.

Industrial-scale production of 4-(2-methylcyclopropyl)butan-2-ol typically employs Grignard reactions or hydride reductions of corresponding ketones. Process chemists actively optimize routes to minimize byproducts, responding to searches for "high-yield cyclopropyl alcohol synthesis." Recent patents describe enzymatic resolutions to access enantiopure forms—an area gaining traction due to regulatory pressures on racemic pharmaceuticals.

Safety assessments indicate that 4-(2-methylcyclopropyl)butan-2-ol requires standard alcohol handling protocols, with LD50 values comparable to tertiary aliphatic alcohols. This positions it favorably against more hazardous alternatives, addressing ESG concerns in chemical manufacturing. Sustainability-focused buyers frequently search for "biodegradable specialty alcohols," a niche where this compound's environmental profile shows promise.

Analytical characterization of CAS 2163290-89-7 relies on GC-MS (retention index ~1450) and ¹³C NMR (characteristic peaks at δ 12.3, 22.7 ppm for cyclopropyl carbons). These data points help quality control labs differentiate it from structural analogs—a critical need given rising counterfeit ingredients in supply chains. Laboratories increasingly seek "cyclopropyl alcohol authentication methods" to ensure material integrity.

Market projections suggest expanding applications for 4-(2-methylcyclopropyl)butan-2-ol in agrochemicals, particularly as a carrier for systemic pesticides. Its ability to penetrate waxy cuticles aligns with search trends for "plant-mobile formulation aids." With crop protection chemicals evolving toward lower application volumes, this functionality becomes strategically valuable.

In material science, the compound's hydrogen-bonding capacity enables its use as a plasticizer modifier for specialty polymers. Engineering forums show rising interest in "low-migration alcohol additives," where its branched structure reduces leaching risks compared to linear analogs. This addresses regulatory shifts restricting phthalate alternatives in flexible PVC applications.

Future research directions may explore 4-(2-methylcyclopropyl)butan-2-ol's role in energy storage systems. Preliminary studies suggest its derivatives could stabilize electrolyte formulations—an area generating buzz with searches for "next-gen battery additives." As electric vehicle adoption accelerates, such niche applications may drive demand spikes for high-purity batches.